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Compound of Interest

Compound Name: PSB-06126

Cat. No.: B15608472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PSB-06126 is a selective inhibitor of nucleoside triphosphate diphosphohydrolases

(NTPDases), enzymes responsible for the hydrolysis of extracellular nucleotides. By inhibiting

these enzymes, PSB-06126 effectively increases the concentration of extracellular ATP. This

modulation of purinergic signaling has significant implications for various physiological

processes, making PSB-06126 a valuable tool in drug discovery and development, particularly

in studies related to osteogenesis and mesenchymal stem cell differentiation.[1] This document

provides detailed protocols for the preparation of PSB-06126 stock solutions in Dimethyl

Sulfoxide (DMSO) for in vitro experimental use.

Physicochemical and Inhibitory Properties of PSB-
06126
A clear understanding of the physicochemical and inhibitory characteristics of PSB-06126 is

crucial for its effective use in research. The following table summarizes key quantitative data for

this compound.
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Property Value Reference

Molecular Weight 466.44 g/mol [1]

Molecular Formula C₂₄H₁₅N₂NaO₅S [1]

CAS Number 1052089-16-3 [1]

Appearance Brown to black solid [1]

Solubility in DMSO 125 mg/mL (267.99 mM) [1]

Ki (rat NTPDase1) 0.33 µM [1]

Ki (rat NTPDase2) 19.1 µM [1]

Ki (rat NTPDase3) 2.22 µM [1]

IC₅₀ (human NTPDase3) 7.76 µM [1]

Ki (human NTPDase3) 4.39 µM [1]

Experimental Protocols
Materials

PSB-06126 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)[1]

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (recommended)[1]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM PSB-06126 Stock
Solution
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This protocol describes the preparation of a 10 mM stock solution of PSB-06126 in DMSO.

Adjust the volumes as needed for your specific experimental requirements.

Preparation: Don appropriate PPE. Ensure the work area is clean and free of contaminants.

Weighing PSB-06126: Accurately weigh out 4.66 mg of PSB-06126 powder and transfer it to

a sterile microcentrifuge tube.

Adding DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the

microcentrifuge tube containing the PSB-06126 powder.

Dissolution:

Cap the tube securely and vortex the solution for 1-2 minutes to facilitate dissolution.

For complete dissolution, sonicate the solution in an ultrasonic bath for 5-10 minutes.[1]

Visually inspect the solution to ensure no solid particles remain. The solution should be

clear.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution must be further diluted in an appropriate

aqueous buffer or cell culture medium to the desired final concentration. It is critical to ensure

that the final concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid

solvent-induced cytotoxicity.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of PSB-06126 and the experimental

workflow for preparing the stock solution.
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Aliquot into single-use tubes
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing PSB-
06126 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608472#preparing-psb-06126-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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